Cas no 105311-66-8 (Cyclobutene,1,2,3,3,4-pentafluoro-4-(trifluoromethyl)-)

Cyclobutene,1,2,3,3,4-pentafluoro-4-(trifluoromethyl)- structure
105311-66-8 structure
Product Name:Cyclobutene,1,2,3,3,4-pentafluoro-4-(trifluoromethyl)-
CAS No:105311-66-8
MF:C5F8
MW:212.040729522705
CID:190563
PubChem ID:145427
Update Time:2025-04-19

Cyclobutene,1,2,3,3,4-pentafluoro-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutene,1,2,3,3,4-pentafluoro-4-(trifluoromethyl)-
    • 1,2,3,3,4-pentafluoro-4-(trifluoromethyl)cyclobutene
    • AC1L3R60
    • CTK8G5027
    • Octafluor-3-methyl-cyclobuten
    • perfluoro-3-methylcyclobutene
    • 1,2,3,3,4-PENTAFLUORO-4-(TRIFLUOROMETHYL)CYCLOBUT-1-ENE
    • 105311-66-8
    • DTXSID10909434
    • Cyclobutene, 1,2,3,3,4-pentafluoro-4-(trifluoromethyl)-
    • XTLSITUJHHOIFO-UHFFFAOYSA-N
    • Inchi: 1S/C5F8/c6-1-2(7)4(9,10)3(1,8)5(11,12)13
    • InChI Key: XTLSITUJHHOIFO-UHFFFAOYSA-N
    • SMILES: FC1(C(F)(F)F)C(=C(C1(F)F)F)F

Computed Properties

  • Exact Mass: 211.9872
  • Monoisotopic Mass: 211.987
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.64
  • Boiling Point: 20.3°Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.292
  • PSA: 0
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